Cas no 2680562-02-9 (4-Tert-butyl 5-methyl 8-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4,5-dicarboxylate)

• Product Name: 4-Tert-butyl 5-methyl 8-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4,5-dicarboxylate
• CAS No: 2680562-02-9
• MF: C₁₆H₂₀BrNO₅
• MW: 386.237704277039
• CID: 5621842
• PubChem ID: 165928835
• Update Time: 2025-10-29

4-Tert-butyl 5-methyl 8-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2680562-02-9
• EN300-28302288
• 4-tert-butyl 5-methyl 8-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4,5-dicarboxylate
• 4-Tert-butyl 5-methyl 8-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4,5-dicarboxylate

• Inchi： 1S/C16H20BrNO5/c1-16(2,3)23-15(20)18-7-8-22-12-9-10(17)5-6-11(12)13(18)14(19)21-4/h5-6,9,13H,7-8H2,1-4H3
• InChI Key： XUKMSDOWMDYTEQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)OCCN(C(=O)OC(C)(C)C)C2C(=O)OC

Computed Properties

• Exact Mass: 385.05249g/mol
• Monoisotopic Mass: 385.05249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 65.1Ų

Additional information on 4-Tert-butyl 5-methyl 8-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4,5-dicarboxylate

4-Tert-butyl 5-methyl 8-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4,5-dicarboxylate: A Comprehensive Overview

The compound with CAS No. 2680562-02-9, known as 4-Tert-butyl 5-methyl 8-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4,5-dicarboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzoxazepines, which are heterocyclic compounds with a fused benzene ring and a seven-membered ring containing one oxygen atom. The presence of substituents such as the tert-butyl group, methyl group, and bromine atom imparts unique chemical and biological properties to this molecule.

Recent studies have highlighted the potential of benzoxazepines as scaffolds for drug discovery. The tert-butyl group at the 4-position and the methyl group at the 5-position contribute to the molecule's stability and lipophilicity, making it an attractive candidate for drug delivery systems. Additionally, the bromine atom at the 8-position introduces electronic effects that can modulate the compound's reactivity and bioavailability.

The synthesis of this compound involves a multi-step process that typically includes Friedel-Crafts alkylation or acylation followed by cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels. The compound's structure has been confirmed through advanced analytical techniques such as NMR spectroscopy and mass spectrometry.

In terms of applications, 4-Tert-butyl 5-methyl 8-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4,5-dicarboxylate has shown promise in anti-inflammatory and anticancer studies. Preclinical data suggest that it exhibits selective inhibition against certain enzymes involved in inflammatory pathways. Furthermore, its ability to induce apoptosis in cancer cells makes it a potential candidate for chemotherapy.

Recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with various biological targets. Molecular docking studies have revealed that the dicarboxylate groups at positions 4 and 5 play a critical role in binding to protein receptors. This insight has paved the way for further modifications aimed at enhancing its therapeutic efficacy.

The compound's physical properties are also noteworthy. Its melting point is approximately 180°C under standard conditions, and it is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for formulation into various drug delivery systems.

From an environmental perspective, studies on its biodegradation have shown that it undergoes slow hydrolysis under alkaline conditions. This information is crucial for assessing its environmental impact and ensuring sustainable practices during its production and use.

In conclusion, 4-Tert-butyl 5-methyl 8-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4,5-dicarboxylate represents a significant advancement in heterocyclic chemistry with promising applications in drug development. Ongoing research continues to uncover new insights into its structure-function relationships and therapeutic potential.